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For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative determination of lenalidomide in human
plasma. The method utilizes a simple and efficient sample preparation technique, followed by
rapid chromatographic separation and detection using a triple quadrupole mass spectrometer.
The assay has been validated for linearity, precision, accuracy, and recovery, demonstrating its
suitability for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Lenalidomide is an immunomodulatory agent used in the treatment of multiple myeloma and
other hematological malignancies. Accurate and reliable quantification of lenalidomide in
plasma is crucial for pharmacokinetic analysis and for optimizing patient dosing. This
application note presents a detailed protocol for a high-throughput LC-MS/MS method for the
determination of lenalidomide in human plasma.
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Experimental
Materials and Reagents

» Lenalidomide reference standard

e Lenalidomide-d5 (internal standard, 1S)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

e Water (LC-MS grade)

e Human plasma (K2-EDTA)

Equipment

o High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Analytical column: ACQUITY UPLC HSS T3, 1.8 um, 2.1 x 50 mm or equivalent

Microcentrifuge

Vortex mixer

Pipettes and tips

Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL): Prepare stock solutions of lenalidomide and lenalidomide-d5 by
dissolving the appropriate amount of each standard in methanol.

o Working Solutions: Prepare working solutions by serially diluting the stock solutions with a
mixture of methanol and water to the desired concentrations for calibration standards and
quality control (QC) samples.[1]
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Sample Preparation

Several methods can be employed for plasma sample preparation, including protein
precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[1][2] A
common and straightforward LLE protocol is described below:

e To 50 pL of plasma sample, add 20 pL of the internal standard working solution
(lenalidomide-d5).[2]

e Add 1.3 mL of methyl tertiary-butyl ether (MTBE) as the extraction solvent.[2]
o Vortex the mixture for 10 minutes.[2]
e Centrifuge at 20,000 x g for 10 minutes at 4 °C.[2]

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40 °C.[2]

e Reconstitute the dried residue in 1000 pL of 50% methanol.[2]

e Inject 5 L of the reconstituted sample into the LC-MS/MS system.[2]

LC-MS/MS Conditions

Liquid Chromatography:
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Parameter Value

Column ACQUITY UPLC HSS T3, 1.8 pm, 2.1 x 50 mm
Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Flow Rate 0.7 mL/min

Hold at initial conditions for 0.5 min, increase to
Gradient 30% B at 1 min, increase to 90% B to flush,

return to initial conditions at 2 min.

Injection Volume 5puL
Column Temperature 45 °C
Run Time 2.5 - 3.0 minutes[2]

Mass Spectrometry:

Parameter Value

lonization Mode Electrospray lonization (ESI), Positive

Lenalidomide: 260.2 > 148.85 (Collision Energy:
MRM Transitions 25 eV)Lenalidomide-d5: 265.0 > 149.9 (Collision
Energy: 20 eV)

Source Temperature 350 °C[2]

Results and Discussion

The LC-MS/MS method demonstrated excellent performance for the quantification of
lenalidomide in human plasma. The method was validated according to regulatory guidelines.

Linearity

The calibration curves were linear over the concentration range of 5 to 1000 ng/mL, with a
correlation coefficient (r?) greater than 0.996.[2]
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Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at three QC levels (low,
medium, and high). The results are summarized in the table below.

Concentr Intra-day Intra-day Inter-day Inter-day

Analyte QC Level ation Precision Accuracy Precision Accuracy
(ng/mL) (%CV) (%) (%CV) (%)
Lenalidomi
q Low 15 7.65 101.10 10.55 98.48
e
Medium 300 1.70 94.45 1.98 93.95
High 800 2.50 98.75 3.45 96.25

Data compiled from multiple sources for illustrative purposes.[2]

Recovery and Matrix Effect

The extraction recovery of lenalidomide from plasma was consistent and high. The matrix effect
was found to be minimal, indicating that the method is not significantly affected by endogenous
plasma components. One study using SPE reported a high analyte recovery of 88% and low
matrix effects of less than 10%.

Experimental Workflow
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Sample Preparation

Plasma Sample (50 pL)

Add Internal Standard (Lenalidomide-d5)

Liquid-Liquid Extraction (MTBE)

Vortex (10 min)

Centrifuge (20,000 x g, 10 min)

Evaporate Supernatant

Reconstitute in 50% Methanol

LC-MS/MS Analysis

Inject into LC-MS/MS

HPLC Separation

MS/MS Detection

Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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